Paclitaxel-d5

Description

Paclitaxel-d5 is a deuterium-labeled form of Paclitaxel, an antineoplastic agent used in cancer research . Deuterium, a stable isotope of hydrogen, is incorporated into the drug molecule to potentially alter its pharmacokinetic and metabolic properties . This process, known as deuteration, can affect how the drug is processed by the body, influencing its absorption, distribution, metabolism, and excretion . 6α-Hydroxy Paclitaxel-d5 is another deuterium-labeled compound, specifically a primary metabolite of Paclitaxel .

The inclusion of deuterium allows Paclitaxel-d5 to be used as a tracer in quantitative studies during drug development . Researchers can track the compound's behavior within biological systems with greater precision . Additionally, 6α-Hydroxy paclitaxel retains a time-dependent effect on organic anion-transporting polypeptides 1B1/SLCO1B1 (OATP1B1) with similar inhibition potency to Paclitaxel, but no longer shows time-dependent inhibition of OATP1B3 . Paclitaxel-d5 has a molecular weight of 858.9 g/mol and the molecular formula C47H51NO14 .

Other synonyms for Paclitaxel-d5 include Paclitaxel D5 and [(1S,2S,3R,4S,7R,9S,10S,12R,15S)-4,12-Diacetyloxy-1,9-dihydroxy-15-[(2R,3S)-2-hydroxy-3-[(2,3,4,5,6-pentadeuteriobenzoyl)amino]-3-phenylpropanoyl]oxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate . It is used in studies of the structure and function of microtubles into tubulin . Another similar compound is 7-{[(2,2,2,-Trichloroethyl)oxy]carbonyl} Paclitaxel-d5 .

• Product Name: Paclitaxel-d5
• Molecular Formula: C47H51NO14
• Molecular Weight: 858.9 g/mol
• IUPAC Name: [(1S,2S,3R,4S,7R,9S,10S,12R,15S)-4,12-diacetyloxy-1,9-dihydroxy-15-[(2R,3S)-2-hydroxy-3-[(2,3,4,5,6-pentadeuteriobenzoyl)amino]-3-phenylpropanoyl]oxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate
• Standard InChI: InChI=1S/C47H51NO14/c1-25-31(60-43(56)36(52)35(28-16-10-7-11-17-28)48-41(54)29-18-12-8-13-19-29)23-47(57)40(61-42(55)30-20-14-9-15-21-30)38-45(6,32(51)22-33-46(38,24-58-33)62-27(3)50)39(53)37(59-26(2)49)34(25)44(47,4)5/h7-21,31-33,35-38,40,51-52,57H,22-24H2,1-6H3,(H,48,54)/t31-,32-,33+,35-,36+,37+,38-,40-,45+,46-,47+/m0/s1/i8D,12D,13D,18D,19D
• Standard InChIKey: RCINICONZNJXQF-JQTCHTAZSA-N
• SMILES: CC1=C2C(C(=O)C3(C(CC4C(C3C(C(C2(C)C)(CC1OC(=O)C(C(C5=CC=CC=C5)NC(=O)C6=CC=CC=C6)O)O)OC(=O)C7=CC=CC=C7)(CO4)OC(=O)C)O)C)OC(=O)C
• Canonical SMILES: CC1=C2C(C(=O)C3(C(CC4C(C3C(C(C2(C)C)(CC1OC(=O)C(C(C5=CC=CC=C5)NC(=O)C6=CC=CC=C6)O)O)OC(=O)C7=CC=CC=C7)(CO4)OC(=O)C)O)C)OC(=O)C
• Appearance: Assay:≥99% deuterated forms (d1-d5)A solid
• Synonyms: Abraxane-d5; Genaxol-d5; Genetaxyl-d5; OncoGel-d5; Onxal-d5; Pacliex-d5; (-)-Paclitaxel-d5; Taxol-d5; Yewtaxan-d5; NSC 125973-d5
• PubChem Compound: 25191011
• Last Modified: Apr 15 2024